![molecular formula C14H19NO2 B2844388 N-[2-Hydroxy-1-(4-propan-2-ylphenyl)ethyl]prop-2-enamide CAS No. 2361655-40-3](/img/structure/B2844388.png)
N-[2-Hydroxy-1-(4-propan-2-ylphenyl)ethyl]prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-Hydroxy-1-(4-propan-2-ylphenyl)ethyl]prop-2-enamide, also known as HPPPE, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties.
Scientific Research Applications
N-[2-Hydroxy-1-(4-propan-2-ylphenyl)ethyl]prop-2-enamide has been studied for its potential therapeutic properties in various scientific research fields, including cancer research, neurological disorders, and cardiovascular diseases. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells, making it a potential candidate for cancer treatment. In neurological disorders, this compound has been studied for its neuroprotective effects and potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. In cardiovascular diseases, this compound has been shown to have anti-inflammatory properties and potential use in treating atherosclerosis.
Mechanism of Action
The mechanism of action of N-[2-Hydroxy-1-(4-propan-2-ylphenyl)ethyl]prop-2-enamide is not fully understood, but it is believed to involve the modulation of various signaling pathways and cellular processes. This compound has been shown to inhibit the activity of certain enzymes and proteins involved in cell growth and proliferation, leading to the inhibition of cancer cell growth. In neurological disorders, this compound has been shown to protect neurons from oxidative stress and inflammation, which are believed to contribute to the development of neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the specific research field. In cancer research, this compound has been shown to induce apoptosis (cell death) in cancer cells and inhibit the expression of certain genes involved in cancer cell growth and proliferation. In neurological disorders, this compound has been shown to reduce oxidative stress and inflammation, protect neurons from damage, and improve cognitive function. In cardiovascular diseases, this compound has been shown to reduce inflammation and oxidative stress in blood vessels, leading to improved vascular function.
Advantages and Limitations for Lab Experiments
One advantage of using N-[2-Hydroxy-1-(4-propan-2-ylphenyl)ethyl]prop-2-enamide in lab experiments is its synthetic nature, which allows for precise control over its chemical properties and purity. Additionally, this compound has been shown to have low toxicity and high stability, making it a safe and reliable compound for use in research. However, one limitation of using this compound in lab experiments is its limited availability and high cost, which may limit the feasibility of large-scale studies.
Future Directions
There are several future directions for research involving N-[2-Hydroxy-1-(4-propan-2-ylphenyl)ethyl]prop-2-enamide. In cancer research, further studies are needed to determine the optimal dosage and treatment regimen for this compound in different types of cancer. In neurological disorders, more research is needed to fully understand the mechanism of action of this compound and its potential use in treating various neurodegenerative diseases. In cardiovascular diseases, future studies should focus on the long-term effects of this compound treatment and its potential use in preventing and treating atherosclerosis. Additionally, further research is needed to explore the potential use of this compound in other scientific research fields, such as immunology and infectious diseases.
Synthesis Methods
N-[2-Hydroxy-1-(4-propan-2-ylphenyl)ethyl]prop-2-enamide can be synthesized through a multi-step process involving the reaction of 4-isopropylphenol with 2-bromoethanol, followed by the reaction of the resulting product with acryloyl chloride. The final product is purified through column chromatography to obtain this compound in its pure form.
properties
IUPAC Name |
N-[2-hydroxy-1-(4-propan-2-ylphenyl)ethyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO2/c1-4-14(17)15-13(9-16)12-7-5-11(6-8-12)10(2)3/h4-8,10,13,16H,1,9H2,2-3H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZGWUFRKEIOZII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C(CO)NC(=O)C=C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.